2,2'-Oxybis[4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazine]

• Molecular Formula: C16H22N8O3
• Molecular Weight: 374.40 g/mol
• IUPAC Name: 2-methoxy-4-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)oxy]-6-pyrrolidin-1-yl-1,3,5-triazine
• InChI: InChI=1S/C16H22N8O3/c1-25-13-17-11(23-7-3-4-8-23)19-15(21-13)27-16-20-12(18-14(22-16)26-2)24-9-5-6-10-24/h3-10H2,1-2H3
• InChI Key: YXWXNIPVWFVDHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCCC2)OC3=NC(=NC(=N3)OC)N4CCCC4

Description

2-METHOXY-4-{[4-METHOXY-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]OXY}-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZINE is a complex organic compound featuring multiple pyrrolidine and triazine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-METHOXY-4-{[4-METHOXY-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]OXY}-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZINE typically involves the formation of triazine rings followed by the introduction of pyrrolidine groups. The reaction conditions often include the use of catalysts and specific solvents to facilitate the formation of the desired product. Detailed synthetic routes and reaction conditions are documented in various chemical literature sources .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

2-METHOXY-4-{[4-METHOXY-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]OXY}-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZINE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various solvents (e.g., ethanol, dichloromethane). The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazine derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated compounds .

Scientific Research Applications

2-METHOXY-4-{[4-METHOXY-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]OXY}-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZINE has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 2-METHOXY-4-{[4-METHOXY-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]OXY}-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZINE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are ongoing .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other triazine derivatives and pyrrolidine-containing molecules. Examples include:

• 2,4,6-TRIMETHOXY-1,3,5-TRIAZINE
• 2,4-DIMETHOXY-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZINE .

Uniqueness

The uniqueness of 2-METHOXY-4-{[4-METHOXY-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]OXY}-6-(PYRROLIDIN-1-YL)-1,3,5-TRIAZINE lies in its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .